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Compound of Interest

Compound Name: MRS-1191

Cat. No.: B1676827 Get Quote

Technical Support Center: MRS-1191
Welcome to the technical support center for MRS-1191. This resource is designed for

researchers, scientists, and drug development professionals to address common experimental

challenges related to the high hydrophobicity of this potent and selective A3 adenosine

receptor (A3R) antagonist.

Frequently Asked Questions (FAQs)
Q1: What is MRS-1191 and why is it used in research?

A1: MRS-1191 is a potent and selective antagonist for the human A3 adenosine receptor

(A3R).[1][2] It belongs to the 1,4-dihydropyridine class of compounds.[1][2] Due to its high

affinity and selectivity for the A3R, it is a valuable tool for studying the physiological and

pathological roles of this receptor in various systems, including its involvement in inflammation,

cancer, and cardiovascular diseases.

Q2: What is the primary experimental challenge when working with MRS-1191?

A2: The primary challenge is its high hydrophobicity and very poor water solubility.[3][4][5] This

characteristic is common for many A3R antagonists and can lead to difficulties in preparing

stable, homogenous solutions for in vitro and in vivo experiments, often resulting in compound

precipitation.
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Q3: What are the consequences of MRS-1191 precipitation in my experiment?

A3: Compound precipitation can lead to several experimental issues, including:

Inaccurate Dosing: The actual concentration of the compound in solution will be lower than

intended, leading to erroneous dose-response curves and inaccurate pharmacological

parameters.

Reduced Bioavailability: In cell-based assays, precipitated compound is not readily available

to interact with its target receptor on the cell surface.

Cellular Toxicity: Undissolved compound particles can cause physical stress or toxicity to

cells, confounding experimental results.

Assay Interference: Precipitates can interfere with assay readouts, for example, by scattering

light in absorbance or fluorescence-based assays.

Q4: How should I prepare a stock solution of MRS-1191?

A4: Due to its low aqueous solubility, MRS-1191 should be dissolved in an appropriate organic

solvent to prepare a high-concentration stock solution. Dimethyl sulfoxide (DMSO) is a

commonly used solvent for this purpose.

Troubleshooting Guide
Issue: Precipitate formation upon dilution of MRS-1191
stock solution in aqueous media.
Possible Cause 1: High Final Concentration

The final concentration of MRS-1191 in the aqueous buffer or cell culture medium exceeds its

solubility limit.

Solution:

Determine the Maximum Soluble Concentration: Before proceeding with your main

experiment, perform a solubility test. Prepare a serial dilution of your MRS-1191 DMSO
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stock in your experimental medium and visually inspect for precipitation at various time

points.

Lower the Working Concentration: If possible, adjust your experimental design to use a lower

final concentration of MRS-1191 that remains within its soluble range.

Possible Cause 2: Rapid Solvent Exchange

Adding a concentrated DMSO stock directly and quickly to a large volume of aqueous medium

can cause a rapid change in solvent polarity, leading to the compound "crashing out" of

solution.

Solution:

Stepwise Dilution: Perform a serial dilution of the high-concentration DMSO stock in pre-

warmed (37°C) aqueous medium.

Gradual Addition: Add the DMSO stock solution dropwise to the aqueous medium while

gently vortexing or swirling to ensure gradual and thorough mixing.

Possible Cause 3: Low Temperature of Aqueous Medium

The solubility of many hydrophobic compounds, including MRS-1191, decreases at lower

temperatures.

Solution:

Pre-warm the Medium: Always use pre-warmed (37°C) cell culture medium or experimental

buffer for dilutions.

Possible Cause 4: Components in the Medium

Certain components in complex media, such as high concentrations of salts or proteins, can

affect the solubility of hydrophobic compounds.

Solution:
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Test a Simpler Buffer: To determine if media components are the issue, test the solubility of

MRS-1191 in a simpler buffered saline solution like PBS.

Serum Concentration: If using cell culture medium with serum, be aware that the final serum

concentration can influence compound solubility. Consistency in serum batches is also

important.

Quantitative Data
Property Value Source

Molecular Weight 477.55 g/mol [6]

Chemical Class 1,4-Dihydropyridine [1][2]

Target
Human A3 Adenosine

Receptor (A3R)
[1][2]

Ki (human A3R) 31 nM [7]

KB (human A3R) 92 nM [1][2]

Solubility Very poor in water [3][4][5]

Experimental Protocols
Protocol 1: Preparation of MRS-1191 Stock Solution
This protocol provides a general guideline for preparing a stock solution of MRS-1191.

Materials:

MRS-1191 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)
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Procedure:

Calculate the required mass: Based on the molecular weight of MRS-1191 (477.55 g/mol ),

calculate the mass of the compound needed to achieve the desired stock concentration

(e.g., for a 10 mM stock solution, weigh out 4.78 mg of MRS-1191 for 1 mL of DMSO).

Dissolution: In a sterile microcentrifuge tube, add the appropriate volume of DMSO to the

weighed MRS-1191 powder.

Ensure Complete Solubilization: Vortex the solution thoroughly. If necessary, sonicate the

tube in a water bath for a few minutes to aid dissolution. Visually inspect the solution to

ensure there is no particulate matter.

Storage: Aliquot the stock solution into smaller volumes to minimize freeze-thaw cycles and

store at -20°C or -80°C, protected from light.

Protocol 2: Dilution of MRS-1191 for Cell-Based Assays
This protocol describes the preparation of a working solution of MRS-1191 in cell culture

medium.

Materials:

MRS-1191 stock solution (e.g., 10 mM in DMSO)

Complete cell culture medium, pre-warmed to 37°C

Sterile tubes for dilution

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the MRS-1191 stock solution at room

temperature.

Prepare Intermediate Dilution (Optional but Recommended): To minimize the final DMSO

concentration and reduce the risk of precipitation, first prepare an intermediate dilution of the

stock solution in pure DMSO or pre-warmed cell culture medium.
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Prepare Working Solution:

Add the required volume of the MRS-1191 stock solution (or intermediate dilution) to the

pre-warmed cell culture medium.

Crucially, add the stock solution dropwise while gently vortexing or swirling the medium.

This gradual dilution is key to preventing precipitation.

For example, to achieve a final concentration of 10 µM from a 10 mM stock, add 1 µL of

the stock to 1 mL of medium. This results in a final DMSO concentration of 0.1%.

Final Check: After dilution, visually inspect the medium for any signs of precipitation. If the

solution is clear, it is ready to be added to your cells.

DMSO Control: Always include a vehicle control in your experiments containing the same

final concentration of DMSO as the wells treated with MRS-1191.
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Caption: A3 Adenosine Receptor Signaling Pathway.
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Caption: General Experimental Workflow for MRS-1191.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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